2-(Tert-butyl-dimethyl-silanyloxy)-5-chloro-benzaldehyde

• Molecular Formula: C13H19ClO2Si
• Molecular Weight: 270.82 g/mol
• IUPAC Name: 2-[tert-butyl(dimethyl)silyl]oxy-5-chlorobenzaldehyde
• InChI: InChI=1S/C13H19ClO2Si/c1-13(2,3)17(4,5)16-12-7-6-11(14)8-10(12)9-15/h6-9H,1-5H3
• InChI Key: HMCQPNBBCLOOHN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OC1=C(C=C(C=C1)Cl)C=O

Description

2-(Tert-butyl-dimethyl-silanyloxy)-5-chloro-benzaldehyde is a useful research compound. Its molecular formula is C13H19ClO2Si and its molecular weight is 270.82 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-chloro-2-hydroxy-benzaldehyde (9.3 g) in DMF (45 mL) was added DIPEA (20 mL) and tert-butyl-chloro-dimethyl-silane (19 g). The mixture was stirred at room temperature for 1.5 h. Then the mixture was poured into ice water (200 mL), extracted with ether (2×100 mL). The combined organic layers were washed with brine, dried over Na2SO4. The solvent was removed to give the title compound which was used directly for next step.